Cas no 71987-94-5 (Cyclopentanone, 3-(iodomethyl)-)

• Product Name: Cyclopentanone, 3-(iodomethyl)-
• CAS No: 71987-94-5
• MF: C₆H₉IO
• MW: 224.039534330368
• CID: 4157022
• PubChem ID: 12564067
• Update Time: 2025-06-28

Cyclopentanone, 3-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(iodomethyl)-
• SCHEMBL2642602
• 3-(iodomethyl)cyclopentan-1-one
• AT22686
• DB-135820
• 71987-94-5
• 3-(Iodomethyl)cyclopentanone

• Inchi： 1S/C6H9IO/c7-4-5-1-2-6(8)3-5/h5H,1-4H2
• InChI Key： FVUGNUPDVVXVPU-UHFFFAOYSA-N
• SMILES： ICC1CC(CC1)=O

Computed Properties

• Exact Mass: 223.96981g/mol
• Monoisotopic Mass: 223.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on Cyclopentanone, 3-(iodomethyl)-

Cyclopentanone, 3-(iodomethyl)- (CAS No. 71987-94-5): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Cyclopentanone, 3-(iodomethyl)-, identified by its CAS number 71987-94-5, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a cyclopentanone core substituted with an iodomethyl group, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures. The iodomethyl moiety serves as a valuable handle for further functionalization, making it a cornerstone in the synthesis of various pharmacologically relevant molecules.

The< strong>CAS number 71987-94-5 provides a unique identifier for this chemical entity, ensuring precise classification and retrieval in databases and literature. Its molecular structure, consisting of a five-membered lactone ring with an iodomethyl substituent at the third position, imparts distinct chemical properties that are exploited in synthetic methodologies. The presence of the iodine atom enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug discovery and material science applications.

In recent years, Cyclopentanone, 3-(iodomethyl)- has been extensively studied for its role in constructing heterocyclic compounds, which are prevalent in medicinal chemistry. The cyclopentanone scaffold is known for its stability and ability to undergo various transformations, including Michael additions, aldol reactions, and cyclizations. These reactions are fundamental to the synthesis of bioactive molecules, particularly those targeting neurological disorders and infectious diseases. The iodomethyl group further extends the compound's utility by enabling cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely used in the preparation of complex organic frameworks.

One of the most compelling aspects of Cyclopentanone, 3-(iodomethyl)- is its application in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its use in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce diverse functional groups via the iodomethyl handle allows for fine-tuning of molecular interactions, leading to improved drug efficacy and reduced side effects.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Its structural features make it a suitable precursor for polymers and specialty chemicals that exhibit unique physical properties. For example, derivatives of Cyclopentanone, 3-(iodomethyl)- have been explored as monomers in polymerization reactions, yielding materials with tailored mechanical and thermal characteristics. These advancements underscore the compound's versatility and its potential impact on industrial applications.

Recent research has also highlighted the role of Cyclopentanone, 3-(iodomethyl)- in catalytic processes. Transition metal-catalyzed reactions involving this intermediate have been optimized for higher yields and selectivity, contributing to more sustainable synthetic routes. Such developments align with global efforts to minimize waste and reduce environmental impact in chemical manufacturing. The compound's compatibility with green chemistry principles makes it an attractive choice for researchers aiming to develop eco-friendly methodologies.

The synthesis of< strong>Cyclopentanone, 3-(iodomethyl)- itself is another area of active investigation. While several synthetic routes have been reported, continuous improvements are being made to enhance efficiency and scalability. Modern techniques such as flow chemistry have been adapted to produce this intermediate in controlled environments, reducing solvent usage and improving reaction reproducibility. These innovations reflect the broader trend toward more efficient and sustainable chemical processes.

In conclusion,< strong>Cyclopentanone, 3-(iodomethyl)- (CAS No. 71987-94-5) represents a vital building block in contemporary chemical synthesis. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and catalytic applications. As scientific understanding advances, the utility of this compound is expected to expand further, driving innovation across multiple disciplines. The ongoing exploration of its synthetic possibilities ensures that it will remain a cornerstone of modern chemical research for years to come.